Cas no 896343-69-4 (4-chloro-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide
• CAS No: 896343-69-4
• MF: C₁₉H₁₈ClNO₄S₃
• MW: 455.998520374298
• CID: 5976031
• PubChem ID: 16829648
• Update Time: 2025-06-10

4-chloro-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide
• Benzenesulfonamide, 4-chloro-N-[2-[(4-methylphenyl)sulfonyl]-2-(2-thienyl)ethyl]-
• F2570-0681
• 4-chloro-N-[2-(4-methylphenyl)sulfonyl-2-thiophen-2-ylethyl]benzenesulfonamide
• 896343-69-4
• MFCD07645866
• 4-chloro-N-[2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide
• AKOS021696068
• AKOS002069539
• 4-chloro-N-(2-(thiophen-2-yl)-2-tosylethyl)benzenesulfonamide

• Inchi： 1S/C19H18ClNO4S3/c1-14-4-8-16(9-5-14)27(22,23)19(18-3-2-12-26-18)13-21-28(24,25)17-10-6-15(20)7-11-17/h2-12,19,21H,13H2,1H3
• InChI Key： HRABYFVEIZVCHR-UHFFFAOYSA-N
• SMILES： C1(S(NCC(S(C2=CC=C(C)C=C2)(=O)=O)C2SC=CC=2)(=O)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 455.0086493g/mol
• Monoisotopic Mass: 455.0086493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3(Predicted)
• Boiling Point: 667.6±65.0 °C(Predicted)
• pka: 9.27±0.50(Predicted)

Additional information on 4-chloro-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide

Recent Advances in the Study of 4-chloro-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide (CAS: 896343-69-4)

The compound 4-chloro-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide (CAS: 896343-69-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary findings suggest that 4-chloro-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide exhibits high affinity for certain enzymes involved in inflammatory pathways. This has led to hypotheses about its potential use in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Researchers have employed advanced computational modeling techniques to predict binding affinities and optimize the compound's structure for enhanced efficacy.

In addition to its anti-inflammatory properties, recent in vitro studies have demonstrated the compound's ability to modulate cellular signaling pathways associated with cancer progression. Specifically, it has been shown to inhibit the activity of key kinases involved in tumor growth and metastasis. These findings have sparked interest in further preclinical evaluation of the compound as a potential anticancer agent. However, challenges remain in optimizing its bioavailability and reducing potential off-target effects.

The synthesis and characterization of 4-chloro-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide have also been subjects of recent research. Novel synthetic routes have been developed to improve yield and purity, while advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to confirm its structural integrity. These methodological advancements are crucial for ensuring the reproducibility of studies involving this compound.

Looking ahead, researchers are focusing on translational aspects of this compound's development. Current efforts include pharmacokinetic studies in animal models to assess absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, structure-activity relationship (SAR) studies are underway to identify analogs with improved therapeutic profiles. The compound's unique chemical scaffold presents opportunities for further modification and optimization.

In conclusion, 4-chloro-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide represents a promising candidate for further pharmaceutical development. Its multifaceted biological activities and well-characterized chemical properties make it an attractive subject for ongoing research. Future studies will likely focus on advancing this compound through the drug discovery pipeline, with particular attention to its therapeutic potential in inflammation and oncology.